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Compound of Interest

Compound Name: Spironolactone-d7 (Major)

Cat. No.: B1150789

Get Quote

Hazard Identification & Risk Assessment
Before initiating any disposal workflow, the user must acknowledge that Spironolactone-d7 is a

potent Reproductive Toxicant (Category 1B). The deuterium labeling (

) increases metabolic stability but does not mitigate the pharmacological potency or toxicity of
the parent compound.

GHS Classification & Safety Data
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Hazard Class Category Hazard Statement Code

Reproductive Toxicity 1B

May damage fertility

or the unborn child.[1]

[2][3]

H360

Carcinogenicity 2
Suspected of causing

cancer.[1][2][4][5][6]
H351

STOT - Repeated 2

May cause damage to

organs

(adrenal/endocrine)

through prolonged

exposure.[1][2]

H373

Critical Directive: Treat Spironolactone-d7 as a High-Potency Active Pharmaceutical Ingredient

(HPAPI). Do not dispose of down the drain.

Regulatory Classification (RCRA & NIOSH)
US EPA (RCRA) Status
Spironolactone is not P-listed or U-listed under 40 CFR 261.[4]33. However, due to its toxicity

profile (H360), it must be managed as Non-RCRA Regulated Hazardous Waste in most

jurisdictions.[4]

Waste Code: N/A (Federal); often State-Regulated (e.g., California "Toxic" waste).

Best Practice: Manage as Toxic Chemical Waste destined for high-temperature incineration.

[4]

NIOSH Hazardous Drug Status
Spironolactone is listed by NIOSH as a Group 2 Hazardous Drug (Non-antineoplastic drugs

that meet one or more criteria for hazardous drugs) .[4]

Implication: Personnel of childbearing potential should exercise extreme caution.[4] Double-

gloving is mandatory during disposal handling.[4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.lgcstandards.com/medias/sys_master/root/ha6/h7e/11092000538654/new-SDS_USP1619006_ST-WB-MSDS-2217270-1-1-1/new-SDS-USP1619006-ST-WB-MSDS-2217270-1-1-1.PDF
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.malsparo.com/niosh.htm
https://cdn.pfizer.com/pfizercom/products/material_safety_data/ALDACTONE%20UNCOATED.pdf
https://www.fishersci.com/store/msds?partNumber=AC207460010&productDescription=SPIRONOLACTONE%2C+99%25+%28TLC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.malsparo.com/niosh.htm
https://www.malsparo.com/niosh.htm
https://www.malsparo.com/niosh.htm
https://www.malsparo.com/niosh.htm
https://www.malsparo.com/niosh.htm
https://www.malsparo.com/niosh.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflows
Decision Logic: Solid vs. Liquid Waste
The disposal path depends entirely on the physical state and concentration of the material.

Spironolactone-d7 Waste
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(<1 µg/mL)
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Check Local EHS
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Figure 1: Decision matrix for segregating Spironolactone-d7 waste streams based on

concentration and physical state.[1][2]
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Protocol A: Solid Waste (Stock Powder/Vials)
Context: Disposal of expired pure standard or weighed excess.[4]

Do Not Solubilize: Never dissolve solid material solely for the purpose of pouring it into a

liquid waste container.[4] This increases the volume of hazardous waste.[4]

Primary Containment: Keep the substance in its original amber vial if possible. Cap tightly.

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Labeling: Apply a hazardous waste label.

Constituents: "Spironolactone-d7 (Solid)"[1][2]

Hazard Checkbox: Toxic / Reproductive Toxin.[4][5][6][7][8][9]

Accumulation: Place in the Solid Hazardous Waste Drum (often a wide-mouth HDPE drum)

designated for incineration.[4]

Protocol B: Liquid Waste (LC-MS Effluent & Dilutions)
Context: Mobile phase waste containing trace Spironolactone-d7.

High Concentration (>0.1 mg/mL): Collect separately in a glass bottle labeled "High Potency

Waste."[4]

Trace Concentration (LC-MS Effluent):

Ensure the LC-MS waste line feeds into a closed solvent waste container (Satellite

Accumulation Area).[4]

The massive dilution factor from the mobile phase (Acetonitrile/Water/Formic Acid)

generally renders the mixture a "Flammable Solvent Waste" rather than a specific toxic

waste, but local EHS verification is required.

Labeling: The waste tag must list "Acetonitrile," "Water," and "Trace Spironolactone-d7."
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Decontamination & Spill Response
Because Spironolactone-d7 is a steroid-like structure, it is lipophilic and can adhere to glass

and surfaces.

Surface Decontamination Protocol[2][4]
Solvent Wash: Wipe the area with a paper towel soaked in Methanol or Ethanol

(Spironolactone is soluble in organic solvents, poorly soluble in water).[4]

Surfactant Wash: Follow with a 1% Alconox or SDS (Sodium Dodecyl Sulfate) detergent

scrub to remove residues.[4]

Rinse: Final wipe with distilled water.[4]

Disposal: Dispose of all used paper towels and gloves as Solid Hazardous Waste (do not

trash in regular bins).

Spill Response Logic

Assess Spill
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(Double Nitrile Gloves,
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Containment Solvent Wipe
(MeOH/EtOH)

Wet Wipe (Powder)
Absorbent (Liquid) Dispose as

Hazardous Waste
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Figure 2: Immediate response workflow for Spironolactone-d7 spills.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1150789?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

